Cas no 1267890-32-3 (1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 1267890-32-3
• MF: C₇H₁₁F₃N₄
• MW: 208.184251070023
• CID: 6511870
• PubChem ID: 82205178
• Update Time: 2025-06-11

1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine
• 1267890-32-3
• [1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methanamine
• EN300-1278029

• Inchi： 1S/C7H11F3N4/c1-2-3-14-6(7(8,9)10)5(4-11)12-13-14/h2-4,11H2,1H3
• InChI Key： ITUMVCGEGDGLCS-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)N=NN1CCC)(F)F

Computed Properties

• Exact Mass: 208.09358085g/mol
• Monoisotopic Mass: 208.09358085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine

Recent Advances in the Study of 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 1267890-32-3)

The compound 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 1267890-32-3) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This triazole derivative has attracted significant attention due to its unique structural features, including the trifluoromethyl group which enhances metabolic stability and membrane permeability, and the propylamine moiety that offers potential for targeted interactions with biological systems.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's potential as a kinase inhibitor scaffold. Researchers at the University of Cambridge utilized structure-activity relationship (SAR) studies to optimize this core structure, achieving nanomolar potency against several cancer-related kinases. The CAS: 1267890-32-3 derivative showed particularly strong inhibition of FGFR3 (fibroblast growth factor receptor 3), with an IC50 of 12.3 nM, suggesting potential applications in treating multiple myeloma and bladder cancer.

A breakthrough in synthetic methodology was reported in ACS Catalysis (2024), where a novel copper-catalyzed cycloaddition approach significantly improved the yield of 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine derivatives. This new protocol achieved yields up to 92% with excellent regioselectivity, addressing previous challenges in the large-scale production of this important intermediate.

In neuropharmacology, research published in Nature Chemical Biology (2023) revealed that structural analogs of CAS: 1267890-32-3 exhibit potent activity as modulators of the serotonin transporter (SERT). The lead compound demonstrated remarkable selectivity (100-fold over dopamine and norepinephrine transporters) and improved pharmacokinetic properties compared to existing antidepressants, suggesting potential for next-generation treatments of major depressive disorder.

The compound's utility extends beyond small molecule therapeutics. A recent study in Bioconjugate Chemistry (2024) demonstrated its application in antibody-drug conjugates (ADCs). The triazole moiety served as an effective linker, while the trifluoromethyl group enhanced the stability of the conjugate in circulation. This approach showed improved tumor targeting and reduced off-target effects in xenograft models.

Ongoing clinical investigations (Phase I/II trials) are currently evaluating derivatives of 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine as potential treatments for rare genetic disorders involving protein misfolding. Preliminary results suggest these compounds may function as pharmacological chaperones, with particular promise in treating Gaucher disease and related lysosomal storage disorders.

Future research directions for this compound class include exploration of its antimicrobial properties (particularly against drug-resistant Gram-negative pathogens) and applications in PET imaging probes. The unique physicochemical properties imparted by the trifluoromethyl group make it particularly suitable for these applications, with several research groups reporting promising preliminary results.